Cas no 2171653-08-8 (3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidopropanoic acid)

• Product Name: 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidopropanoic acid
• CAS No: 2171653-08-8
• MF: C₂₇H₃₁N₃O₅
• MW: 477.55214715004
• CID: 6358160
• PubChem ID: 165958885
• Update Time: 2025-10-29

3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidopropanoic acid
• 2171653-08-8
• EN300-1580484
• 3-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid

• Inchi： 1S/C27H31N3O5/c1-2-16-30(17-14-25(31)32)26(33)24(13-7-8-15-28)29-27(34)35-18-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,23-24H,2,7-8,13-14,16-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： UJFOHBNSLXFKJX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CCC(=O)O)CCC)=O)CCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 477.22637110g/mol
• Monoisotopic Mass: 477.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 120Ų

Additional information on 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidopropanoic acid

3-5-Cyano-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidopropanoic Acid (CAS No. 2171653-08-8): An Overview

3-5-Cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidopropanoic acid (CAS No. 2171653-08-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings associated with this compound.

The molecular structure of 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidopropanoic acid is composed of a central propanoic acid core, a cyano group, an amino group protected by a fluorenylmethoxycarbonyl (Fmoc) moiety, and a propyl substituent on the amide group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

In terms of chemical synthesis, the preparation of 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidopropanoic acid typically involves multi-step reactions. One common approach is to start with the synthesis of the Fmoc-amino acid derivative, followed by the introduction of the cyano and propyl groups through selective functional group manipulations. The final step often involves the formation of the amide bond through coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its potential use in large-scale pharmaceutical applications.

The biological activity of 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidopropanoic acid has been the subject of several studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead for drug development. For instance, studies have demonstrated its ability to modulate protease activity, which is relevant in various disease states such as cancer and neurodegenerative disorders. Additionally, its interaction with G protein-coupled receptors (GPCRs) has been explored, highlighting its potential as a therapeutic agent for conditions involving GPCR dysregulation.

In the context of drug discovery, 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidopropanoic acid has been evaluated in preclinical models to assess its pharmacokinetic and pharmacodynamic properties. These studies have provided valuable insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The compound has shown favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life, which are essential for its development as an oral therapeutic agent.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidopropanoic acid is still in the early stages of clinical evaluation, preliminary results are promising. Phase I trials have focused on assessing the safety and tolerability of the compound in healthy volunteers and patients with specific diseases. The data from these trials have indicated that the compound is well-tolerated at therapeutic doses and has demonstrated preliminary efficacy in target engagement.

The future prospects for 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidopropanoic acid are promising. Ongoing research aims to further optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to explore new delivery methods that can improve its bioavailability and target specificity. These advancements could pave the way for more effective treatments for a range of diseases.

In conclusion, 3-5-cyano-2-{(9H-fluoren-9-yloxycarbonyl)amino}-N-propylpentanamide propanoic acid (CAS No. 2171653-08-8) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for drug development. As research continues to uncover new insights into its properties and potential applications, this compound holds great promise for contributing to the advancement of therapeutic options in various medical fields.